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Compound of Interest

Compound Name:

N-

[Tris(hydroxymethyl)methyl]acryla

mide

Cat. No.: B080581 Get Quote

An In-depth Technical Guide to N-[Tris(hydroxymethyl)methyl]acrylamide

CAS Number: 13880-05-2[1]

This guide provides a comprehensive overview of N-[Tris(hydroxymethyl)methyl]acrylamide
(THMA), a versatile monomer pivotal in the development of advanced hydrogels and

biomaterials. It is intended for researchers, scientists, and professionals in drug development,

offering detailed technical data, experimental protocols, and visualizations to facilitate its

application in research and development.

Physicochemical and Safety Data
N-[Tris(hydroxymethyl)methyl]acrylamide, also known as NAT or TRIS-acrylamide, is a

hydrophilic monomer valued for its biocompatibility and the functional versatility imparted by its

acrylamide and multiple hydroxyl groups.[1][2]

Table 1: Physicochemical Properties of N-[Tris(hydroxymethyl)methyl]acrylamide
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Property Value References

CAS Number 13880-05-2 [1]

Molecular Formula C₇H₁₃NO₄ [3]

Molecular Weight 175.18 g/mol [1]

Appearance
White crystals or crystalline

powder
[3]

Melting Point 136-141 °C [1]

Solubility Soluble in water [3]

Purity ≥98.5% (HPLC)

Hygroscopicity Hygroscopic [3][4]

Light Sensitivity Light sensitive [3][4]

Table 2: Safety Information for N-[Tris(hydroxymethyl)methyl]acrylamide

Hazard Statement Precautionary Statement

H302 - Harmful if swallowed
P261 - Avoid breathing

dust/fume/gas/mist/vapors/spray

H315 - Causes skin irritation
P280 - Wear protective gloves/protective

clothing/eye protection/face protection

H319 - Causes serious eye irritation

P305 + P351 + P338 - IF IN EYES: Rinse

cautiously with water for several minutes.

Remove contact lenses, if present and easy to

do. Continue rinsing.

H335 - May cause respiratory irritation

This information is derived from the Safety Data Sheet (SDS).[4] Always consult the full SDS

before handling the chemical.
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Synthesis and Polymerization
The synthesis of THMA typically involves the acylation of Tris(hydroxymethyl)aminomethane

(TRIS) with an acrylic acid derivative. The resulting monomer can then be polymerized to form

hydrogels through free-radical polymerization.

Experimental Protocol: Synthesis of N-
[Tris(hydroxymethyl)methyl]acrylamide
While a specific, detailed protocol for THMA synthesis is not readily available in the provided

search results, a general procedure can be inferred from the synthesis of similar N-substituted

acrylamides.[5] The following is a representative protocol:

Materials:

Tris(hydroxymethyl)aminomethane (TRIS)

Acryloyl chloride

Sodium hydroxide (NaOH)

Dichloromethane (CH₂Cl₂)

Hydroquinone (polymerization inhibitor)

Anhydrous magnesium sulfate (MgSO₄)

Procedure:

Dissolve TRIS in an aqueous solution of NaOH.

Add a small amount of hydroquinone to inhibit polymerization.

Cool the solution in an ice bath.

Separately, dissolve acryloyl chloride in dichloromethane.
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Slowly add the acryloyl chloride solution to the TRIS solution with vigorous stirring,

maintaining a low temperature.

Continue stirring for 2-4 hours at room temperature.

Separate the organic layer and wash it with brine.

Dry the organic layer over anhydrous MgSO₄.

Filter and evaporate the solvent under reduced pressure to obtain the crude product.

Recrystallize the product from a suitable solvent system (e.g., ethyl acetate/hexane) to yield

pure N-[Tris(hydroxymethyl)methyl]acrylamide.

Experimental Protocol: Free-Radical Polymerization for
Hydrogel Formation
Poly(N-[Tris(hydroxymethyl)methyl]acrylamide) (PTHMA) hydrogels can be synthesized by

free-radical polymerization. The properties of the resulting hydrogel can be tuned by varying

the concentration of the monomer, crosslinker, and initiator.

Materials:

N-[Tris(hydroxymethyl)methyl]acrylamide (THMA)

N,N'-methylenebisacrylamide (BIS) (crosslinker)

Ammonium persulfate (APS) (initiator)

N,N,N',N'-tetramethylethylenediamine (TEMED) (catalyst)

Deionized water

Procedure:

Prepare a stock solution of THMA and BIS in deionized water at the desired concentrations.
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Degas the solution for at least 15 minutes by bubbling nitrogen gas through it to remove

oxygen, which can inhibit polymerization.

Add APS to the solution and mix gently.

Add TEMED to initiate the polymerization. The amount of TEMED will affect the

polymerization rate.

Quickly pour the solution into a mold of the desired shape.

Allow the solution to polymerize at room temperature for at least 30 minutes, or until a solid

gel is formed.

After polymerization, the hydrogel can be removed from the mold and washed extensively

with deionized water to remove any unreacted monomers and initiators.

Hydrogel Characterization and Properties
PTHMA hydrogels are highly hydrophilic and biocompatible, making them suitable for various

biomedical applications. Their mechanical and swelling properties are critical for their function

in applications like drug delivery and tissue engineering.[6][7]

Table 3: Properties of Poly(N-[Tris(hydroxymethyl)methyl]acrylamide) Hydrogels
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Property Description
Typical
Values/Observation
s

References

Swelling Ratio

The ratio of the weight

of the swollen

hydrogel to the weight

of the dry hydrogel. It

indicates the water

absorption capacity.

Varies significantly

with crosslinker type

and concentration.

Hydrogels with more

hydrophilic and longer

crosslinkers exhibit

higher water

absorption.

[8]

Equilibrium Water

Content (EWC)

The percentage of

water in the hydrogel

at equilibrium

swelling.

Can be modulated by

the crosslinking

density.

[8]

Elastic Modulus

A measure of the

hydrogel's stiffness. It

is crucial for

mimicking the

mechanical properties

of biological tissues.

Can be tuned by

adjusting the

monomer and

crosslinker

concentrations.

[8]

Biocompatibility

The ability of the

hydrogel to perform

with an appropriate

host response in a

specific application.

Polyacrylamide-based

hydrogels generally

exhibit good

biocompatibility.[6][7]

[6][7]

Applications in Drug Development
The porous and hydrophilic nature of PTHMA hydrogels makes them excellent candidates for

controlled drug delivery systems.[9][10] Drugs can be loaded into the hydrogel matrix and

released in a sustained manner.[9]

Experimental Protocol: Drug Loading and Release Study
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The following protocol outlines a general method for loading a model drug into a PTHMA

hydrogel and studying its release kinetics.

Materials:

PTHMA hydrogel

Model drug (e.g., ibuprofen, methylene blue)

Phosphate-buffered saline (PBS) at physiological pH (7.4)

UV-Vis spectrophotometer

Procedure:

Drug Loading:

Prepare a stock solution of the model drug in PBS.

Immerse a pre-weighed dry PTHMA hydrogel in the drug solution.

Allow the hydrogel to swell and absorb the drug solution for 24-48 hours at a specific

temperature (e.g., 37°C).

After loading, remove the hydrogel, gently blot the surface to remove excess solution, and

weigh it.

Determine the amount of drug loaded by measuring the decrease in the drug concentration

in the supernatant using a UV-Vis spectrophotometer.

Drug Release:

Place the drug-loaded hydrogel in a known volume of fresh PBS (pH 7.4).

At predetermined time intervals, withdraw a small aliquot of the release medium and replace

it with fresh PBS to maintain sink conditions.
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Measure the concentration of the released drug in the aliquots using a UV-Vis

spectrophotometer.

Calculate the cumulative percentage of drug released over time.

While specific data for THMA hydrogels is limited, studies on similar polyacrylamide hydrogels

demonstrate that the release rate can be controlled by modifying the hydrogel's crosslinking

density.[11]
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Caption: Workflow for the synthesis of THMA monomer and its subsequent polymerization into

a hydrogel.

Application in 3D Cell Culture
PTHMA hydrogels can be used to create three-dimensional (3D) cell culture environments that

mimic the native extracellular matrix (ECM), influencing cell behavior such as adhesion,

proliferation, and differentiation.[7][12][13][14][15]
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Caption: Use of PTHMA hydrogels as a scaffold for 3D cell culture to mimic the ECM.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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